Cas no 754984-71-9 (2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester)
754984-71-9 structure
Product Name:2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester
CAS No:754984-71-9
MF:C15H16O
MW:212.286944389343
CID:548917
PubChem ID:45095049
Update Time:2025-04-19
2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester
- 1-Propanone,1-(4-ethyl-2-naphthalenyl)-(9CI)
- 1-(4-Ethylnaphthalen-2-yl)propan-1-one
- 754984-71-9
-
- Inchi: 1S/C15H16O/c1-3-11-9-13(15(16)4-2)10-12-7-5-6-8-14(11)12/h5-10H,3-4H2,1-2H3
- InChI Key: ZEZDUSAMMSTKIE-UHFFFAOYSA-N
- SMILES: O=C(CC)C1C=C2C=CC=CC2=C(C=1)CC
Computed Properties
- Exact Mass: 212.12
- Monoisotopic Mass: 212.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 4.1
2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
754984-71-9 (2-Naphthalenecarboxylicacid, 4-ethyl-, methyl ester) Related Products
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